Cas no 63644-71-3 (Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-)

• Product Name: Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-
• CAS No: 63644-71-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 426034
• PubChem ID: 5319469
• Update Time: 2025-05-25

Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-
• γ-Methoxyisoeugenol
• 2-methoxy-4-(3-methoxyprop-1-enyl)phenol
• [ "" ]
• 2-Methoxy-4-[(1e)-3-Methoxyprop-1-En-1-Yl]phenol
• 63644-71-3
• gamma-Methoxyisoeugenol
• HY-N3919
• AKOS040761760
• AKOS022644671
• coniferyl alcohol 9-methyl ester
• 9-methoxyconiferyl alcohol
• XM173072
• SCHEMBL11746562
• 2-Methoxy-4-(3-methoxyprop-1-en-1-yl)phenol
• FS-8674
• Q27458701
• CS-0024454
• C9M
• 9-methoxy-coniferyl alcohol
• coniferyl methyl ether
• 2-methoxy-4-[(E)-3-methoxyprop-1-enyl]phenol
• 2-Methoxy-4-(3-methoxy-1-propenyl)-phenol
• DTXSID30737998
• DA-53483

• Inchi： 1S/C11H14O3/c1-13-7-3-4-9-5-6-10(12)11(8-9)14-2/h3-6,8,12H,7H2,1-2H3/b4-3+
• InChI Key： SBENKNZHVXGNTP-ONEGZZNKSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/COC)=C1)O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 543.3±45.0 °C at 760 mmHg
• Flash Point: 282.4±28.7 °C
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 38.69
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-

Comprehensive Overview of Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- (CAS No. 63644-71-3)

Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-, with the CAS number 63644-71-3, is a naturally occurring organic compound that belongs to the class of phenolic derivatives. This compound is widely recognized for its aromatic properties and is often found in essential oils and plant extracts. Its unique chemical structure, featuring two methoxy groups and a propenyl side chain, contributes to its distinct fragrance and potential applications in various industries, including cosmetics, food flavoring, and aromatherapy.

The compound is also known by other names such as 2-methoxy-4-(3-methoxy-1-propenyl)phenol and is closely related to eugenol, a well-studied phenolic compound found in cloves and cinnamon. Due to its structural similarity to eugenol, Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- has garnered attention for its potential antioxidant and antimicrobial properties, making it a subject of interest in research focused on natural preservatives and health-promoting agents.

In recent years, the demand for natural and sustainable ingredients has surged, driven by consumer preferences for clean-label products. This trend has led to increased interest in compounds like Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-, which can be derived from renewable botanical sources. Researchers are exploring its potential as a green alternative to synthetic additives in food, personal care, and pharmaceutical formulations. Its compatibility with eco-friendly production methods aligns with the global push toward sustainability.

From a chemical perspective, the compound's methoxy and propenyl functional groups play a crucial role in its reactivity and interaction with other molecules. These features make it a valuable intermediate in organic synthesis, particularly in the production of fragrances and flavor enhancers. Its ability to form stable derivatives further expands its utility in industrial applications, where consistency and purity are paramount.

Another area of growing interest is the compound's potential role in aromatherapy and wellness products. With the rising popularity of holistic health practices, Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- is being studied for its calming and soothing effects. Preliminary studies suggest that it may contribute to stress relief and mood enhancement, though further clinical research is needed to validate these claims. This aligns with the broader market trend toward evidence-based natural remedies.

In the realm of food science, the compound's flavor-enhancing properties are being investigated. Its warm, spicy aroma makes it a candidate for use in gourmet seasonings and artisanal food products. As consumers seek novel and authentic taste experiences, Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- could emerge as a key ingredient in the next generation of culinary innovations.

Quality control and standardization are critical when working with Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-. Advanced analytical techniques such as GC-MS and HPLC are employed to ensure its purity and consistency. These methods are essential for meeting regulatory requirements and maintaining consumer trust, particularly in industries where safety and efficacy are non-negotiable.

Looking ahead, the compound's versatility and natural origin position it as a promising candidate for future applications. Whether in cosmetics, food technology, or healthcare, Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)- exemplifies the intersection of tradition and innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in the development of sustainable and health-conscious products.